5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole

• IUPAC Name: 6-chloro-2-[2-(2-methylphenoxy)ethylsulfanyl]-1H-benzimidazole
• InChI: InChI=1S/C16H15ClN2OS/c1-11-4-2-3-5-15(11)20-8-9-21-16-18-13-7-6-12(17)10-14(13)19-16/h2-7,10H,8-9H2,1H3,(H,18,19)
• InChI Key: JUTVWGQGHOJFPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCSC2=NC3=C(N2)C=C(C=C3)Cl
• Molecular Formula: C16H15ClN2OS
• Molecular Weight: 318.8 g/mol

Description

5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole, also known as MBZ, is a benzimidazole derivative that has been extensively studied for its potential applications in scientific research. MBZ is a potent inhibitor of tubulin polymerization and has been shown to exhibit anti-cancer and anti-parasitic activities.

Scientific Research Applications

5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-cancer activity by inhibiting tubulin polymerization and inducing apoptosis in cancer cells. 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole has also been shown to exhibit anti-parasitic activity by disrupting microtubule formation in parasitic cells. Furthermore, 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole has been studied for its potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole exerts its biological effects by inhibiting tubulin polymerization, which is a critical process for the formation of microtubules. Microtubules are essential for various cellular processes such as cell division, intracellular transport, and maintenance of cell shape. By inhibiting tubulin polymerization, 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole disrupts these cellular processes and induces cell death. Furthermore, 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole has also been shown to exhibit anti-parasitic activity against various parasitic species. Furthermore, 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole has been studied for its potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole has several advantages for lab experiments. It is a potent inhibitor of tubulin polymerization and exhibits anti-cancer and anti-parasitic activities. Furthermore, 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole has been shown to have potential applications in neurodegenerative diseases. However, there are also limitations to the use of 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole in lab experiments. 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole is a toxic compound and requires careful handling. Furthermore, the synthesis of 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole research. One direction is to further study the anti-cancer and anti-parasitic activities of 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole and its derivatives. Another direction is to study the potential applications of 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole in neurodegenerative diseases. Furthermore, the development of new synthesis methods for 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole and its derivatives could lead to the discovery of new compounds with improved biological activities. Overall, 5-chloro-2-{[2-(2-methylphenoxy)ethyl]thio}-1H-benzimidazole is a promising compound with potential applications in various scientific research fields.